Cas no 1038974-89-8 (5-Bromo-2-(tert-butoxy)aniline)

• Product Name: 5-Bromo-2-(tert-butoxy)aniline
• CAS No: 1038974-89-8
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5736942
• PubChem ID: 28994915
• Update Time: 2025-05-22

5-Bromo-2-(tert-butoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-(TERT-BUTOXY)ANILINE
• EN300-1294798
• 1038974-89-8
• Benzenamine, 5-bromo-2-(1,1-dimethylethoxy)-
• 5-Bromo-2-(tert-butoxy)aniline

• Inchi： 1S/C10H14BrNO/c1-10(2,3)13-9-5-4-7(11)6-8(9)12/h4-6H,12H2,1-3H3
• InChI Key： LZJHBRZWTFLJTA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)OC(C)(C)C

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 304.9±22.0 °C(Predicted)
• pka: 3.85±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 5-Bromo-2-(tert-butoxy)aniline

Comprehensive Overview of 5-Bromo-2-(tert-butoxy)aniline (CAS No. 1038974-89-8): Properties, Applications, and Industry Insights

5-Bromo-2-(tert-butoxy)aniline (CAS No. 1038974-89-8) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This brominated aniline derivative combines a tert-butoxy group with an aromatic amine, making it valuable for heterocyclic synthesis and drug intermediate applications. Recent literature highlights its role in developing kinase inhibitors and crop protection agents, aligning with growing interest in targeted therapies and sustainable agriculture solutions.

The compound's molecular structure (C₁₀H₁₄BrNO) features a bulky tert-butoxy substituent at the ortho position relative to the amino group, which significantly influences its steric hindrance and electronic properties. This characteristic makes it particularly useful in Pd-catalyzed cross-coupling reactions, a hot topic in green chemistry circles. Researchers are exploring its potential in C-H activation protocols, addressing the pharmaceutical industry's demand for atom-economical synthesis methods.

Analytical data for 5-Bromo-2-(tert-butoxy)aniline typically shows: 1H NMR (400 MHz, CDCl₃) δ 7.20 (d, J = 8.8 Hz, 1H), 6.50 (dd, J = 8.8, 2.4 Hz, 1H), 6.42 (d, J = 2.4 Hz, 1H), 3.85 (s, 2H), 1.40 (s, 9H). The tert-butyl group provides excellent solubility in common organic solvents (DCM, THF, EtOAc), while the bromine atom offers versatile functionalization points for further derivatization. These properties explain its growing use in high-throughput screening libraries and fragment-based drug design.

Current market trends show increased demand for 5-Bromo-2-(tert-butoxy)aniline in bioconjugation chemistry, particularly for developing PROTACs (Proteolysis Targeting Chimeras) - one of the most searched terms in drug discovery forums. Its balanced lipophilicity (predicted LogP ~2.8) and hydrogen bonding capacity make it suitable for designing protein degraders, a revolutionary approach in oncology research. The compound's thermal stability (decomposition >200°C) also supports its use in high-temperature reactions common in flow chemistry applications.

From a regulatory perspective, 5-Bromo-2-(tert-butoxy)aniline falls under standard handling procedures for bromoaromatic compounds. Proper PPE (gloves, goggles) and ventilation are recommended during manipulation. The compound's environmental fate has been studied through QSAR models, showing moderate biodegradability - an important consideration given the industry's focus on green chemistry metrics. Storage under inert atmosphere at 2-8°C ensures long-term stability, with HPLC purity typically >97% from reputable suppliers.

Emerging applications include its use as a building block for OLED materials, where the tert-butoxy group helps tune electron transport properties. This connects with booming interest in flexible electronics and energy-efficient displays. Patent analysis reveals growing IP activity around 5-Bromo-2-(tert-butoxy)aniline derivatives in optoelectronic devices, particularly those requiring solution-processable components. The compound's fluorescence properties (λ_em ~420 nm) further expand its utility in bioimaging probes development.

For synthetic chemists, the most frequent search queries involve "5-Bromo-2-(tert-butoxy)aniline Suzuki coupling" and "selective deprotection of tert-butoxy anilines". Literature demonstrates successful Buchwald-Hartwig aminations using this substrate, with yields exceeding 85% when employing Pd-XPhos catalyst systems. The ortho-effect of the bulky substituent often leads to interesting regioselectivity patterns, a subject of ongoing mechanistic studies in organometallic chemistry.

Quality control protocols for 5-Bromo-2-(tert-butoxy)aniline emphasize HPLC-UV analysis (typically 254 nm detection) and residual solvent monitoring by GC-MS. The compound shows excellent batch-to-batch reproducibility when synthesized under GMP-like conditions, meeting the stringent requirements of pharmaceutical development. Recent advances in continuous manufacturing have reduced production costs by 30-40%, making this intermediate more accessible for academic research and industrial scale-up.

Future research directions likely focus on exploiting the compound's chiral environment for asymmetric synthesis, particularly in constructing axially chiral biaryls. Computational studies (DFT calculations) suggest potential for designing organocatalysts based on its framework. With the fine chemicals market projected to grow at 6.2% CAGR through 2030, 5-Bromo-2-(tert-butoxy)aniline stands poised to play an increasingly important role in value-added chemical production across multiple industries.